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Table 1: Basic Chemical Properties of Acrylophenone [1] [2]

Property Value / Description

CAS Number 768-03-6

IUPAC Name 1-phenylprop-2-en-1-one

Molecular Formula C₉H₈O

Molecular Weight 132.16 g/mol

Structure C=CC(=O)C₁=CC=CC=C₁

Common Synonyms Phenyl vinyl ketone; 3-Oxo-3-phenylpropene

Boiling Point 115 °C at 18 Torr [2]

Density 0.996 g/cm³ [2]

Solubility Soluble in DMSO [1]

Primary Application: Acrylophenone is a versatile α,β-unsaturated ketone. Its vinyl group readily

undergoes polymerization, while the carbonyl group is reactive toward nucleophiles [1]. This dual

functionality makes it a valuable building block for functionalized polymers and fine chemicals [1].
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Synthesis Protocols

The most common and industrially relevant synthesis method is the Mannich Reaction.

Protocol 1: Synthesis via Mannich Reaction [1]

This one-pot, two-step synthesis involves first forming a Mannich base, which then undergoes elimination.

Reaction Mechanism: The synthesis proceeds via a classic Mannich reaction followed by an

elimination step [1].
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Diagram 1: Two-step synthesis of Acrylophenone from a Mannich base.

Procedure:

In a round-bottom flask, combine acetophenone, formaldehyde (often as paraformaldehyde),

and an amine hydrochloride (e.g., 2,2,2-trifluoroethylamine hydrochloride) in a suitable
solvent [1].

Reflux the mixture with stirring. Traditional heating methods may require several hours to
overnight [1].

For significantly improved efficiency, microwave irradiation can be employed to achieve
complete conversion in approximately 10 minutes [1].

The resulting Mannich base intermediate undergoes in-situ or subsequent acid-catalyzed
elimination to yield acrylophenone.

Yield & Optimization: Yields are good to high. The microwave-assisted method provides a dramatic

improvement in reaction time (10 minutes) and can yield products like trifluoroethyl-derived

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s516117
https://www.smolecule.com/products/s516117
https://www.smolecule.com/products/s516117?utm_src=pdf-body-img
https://www.smolecule.com/products/s516117?utm_src=pdf-body
https://www.smolecule.com/products/s516117
https://www.smolecule.com/products/s516117
https://www.smolecule.com/products/s516117
https://www.smolecule.com/products/s516117?utm_src=pdf-body
https://www.smolecule.com/products/s516117?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


secondary amines in about 71.4% [1].

Protocol 2: Alternative Synthesis via Acryloyl Chloride [1] This method uses a Friedel-Crafts acylation

approach.

Reaction: React benzene with acryloyl chloride in the presence of a Lewis acid catalyst like
aluminum chloride.

Conditions: The reaction is typically carried out in dichloromethane (DCM) at low temperatures
(e.g., 0°C) to control regioselectivity and prevent polymerization [1].

Application in Resin Manufacturing & Material Science

Acrylophenone's primary application in resin manufacturing is as a comonomer and cross-linking agent.

Its vinyl group allows it to be incorporated into polymer chains, while the carbonyl group offers a site for

post-polymerization modification or contributes to the material's properties [1] [2].

Application Note: Enhancing Denture Base Resin Performance A key application is the copolymerization

of methyl methacrylate (MMA) with cycloaliphatic comonomers like tricyclodecane dimethanol diacrylate

(TCDDMDA) to form P(MMA-co-TCDDMDA) [3]. Research shows this novel copolymer significantly

improves mechanical properties, biocompatibility, and color stability compared to conventional PMMA [3].

Table 2: Color Stability (ΔE) of Denture Base Copolymers after 56 Days in Food Colorants [3]

Comonomer Concentration Erythrosine Tartrazine Sunset Yellow

0% (Control P(MMA)) Highest ΔE Lowest ΔE Highest ΔE

10% TCDDMDA Intermediate ΔE Intermediate ΔE Intermediate ΔE

20% TCDDMDA Lowest ΔE Lowest ΔE Lowest ΔE

Notes on Results:

ΔE > 3.3 is considered visually perceptible and clinically unacceptable. The control group (0%

comonomer) often exceeded this threshold [3].
The improved color stability is attributed to the cycloaliphatic comonomer's structure, which may

reduce water sorption—a key precursor to pigment absorption—compared to more hydrophilic cross-
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linkers like EGDMA [3].

The type of colorant also significantly influences discoloration, with sunset yellow causing the most
pronounced effect [3].

The workflow for creating and testing such a copolymer is as follows:

Formulate Monomer Mix
(MMA + TCDDMDA Comonomer)

Fabricate Specimens
(Heat-cure polymerize)

Artificially Age Specimens
(UV light, temperature cycles)

Immerse in Colorants
(Erythrosine, Tartrazine, Sunset Yellow)

Measure Color Change (ΔE)
Using UV-Vis Spectrophotometer

Click to download full resolution via product page

Diagram 2: Workflow for evaluating comonomer effects on denture base resin color stability.

Pharmaceutical & Biological Applications

Beyond material science, acrylophenone is a key precursor in medicinal chemistry. Its α,β-unsaturated

carbonyl moiety is a potent Michael acceptor, making it reactive towards biological nucleophiles like thiol

groups in proteins [1].
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Application Note: Synthesis of Cytotoxic Agents [4]

Synthesis: Acrylophenone derivatives have been synthesized by incorporating an N-
methylpiperazine group via the Mannich reaction, creating compounds known as Mannich bases
[4].
Biological Evaluation: These compounds demonstrated cytotoxic effects against a panel of human

oral cancer cell lines (e.g., Ca9-22, HSC-2, HSC-3, HSC-4) [4].
Lead Compound: A derivative with a methyl substituent on the phenyl ring (TA2) was identified as

a promising lead compound for further development based on its potency and selectivity profile [4].

Handling and Safety

Intended Use: Acrylophenone is intended for research purposes and is not designed for human therapeutic

or veterinary use [1]. Its reactivity with biological nucleophiles suggests potential toxicity.

Storage: Store in a dry, dark place. For short-term storage (days to weeks), keep at 0 - 4 °C. For long-term

storage (months to years), keep at -20 °C [1].

Summary

Acrylophenone is a synthetically accessible and highly useful comonomer. Its application in P(MMA-co-

TCDDMDA) for denture bases highlights its real-world impact in creating more durable and aesthetically

stable materials [3]. Furthermore, its role as a core structure in cytotoxic molecules underscores its broader

potential in pharmaceutical development [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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